Chromone-3-carbonyl chloride

• Molecular Formula: C10H5ClO3
• Molecular Weight: 208.60 g/mol
• IUPAC Name: 4-oxochromene-3-carbonyl chloride
• InChI: InChI=1S/C10H5ClO3/c11-10(13)7-5-14-8-4-2-1-3-6(8)9(7)12/h1-5H
• InChI Key: DUTDBPYCLDQAIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C(=O)Cl

Description

Chromone-3-carbonyl chloride is a useful research compound. Its molecular formula is C10H5ClO3 and its molecular weight is 208.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of chromone-3-carboxylic acid (1.25 g) and thionyl chloride (6 ml) was heated at reflux for 5 minutes. The reaction mixture was then diluted with cyclohexane (15 ml) and ice-cooled. The crystalline precipitate was collected by filtration, washed with cyclohexane and dried under vacuum to give chromone-3-carbonyl chloride (1.2 g).